7-chloro-N-(2-methoxyphenyl)-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Quinazoline and quinazolinone are heterocyclic fused rings that have drawn considerable attention due to their expanded applications in the field of pharmaceutical chemistry . They are reported for their diversified biological activities and compounds with different substitutions bring together to knowledge of a target with understanding of the molecule types that might interact with the target receptors .
Synthesis Analysis
Quinazolinone derivatives can be synthesized by treating 2-chloro-N-(4-oxo-2-phenylquinazolin-3(4H)-yl)acetamide with different substituted phenols . The synthesized compounds were evaluated for antibacterial activity by the cup plate method by measuring the inhibition zone .
Molecular Structure Analysis
The N atom at position 1 of the quinazoline skeleton can form a key hydrogen bond with certain molecules, which can enhance its binding ability .
Chemical Reactions Analysis
Quinazolinone and quinazoline derivatives possess a wide range of bioactivities such as antimalarial, anticancer, antimicrobial, antifungal, antiviral, antiprotozoan, anti-inflammatory, diuretic, muscle relaxant, antitubercular, antidepressant, anticonvulsant, acaricidal, weedicide, and many other biological activities .
Scientific Research Applications
Synthesis and Pharmacological Applications
The compound 7-chloro-N-(2-methoxyphenyl)-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide and its derivatives are primarily researched in the field of medicinal chemistry for their pharmacological properties. A study highlighted the design and synthesis of novel quinazoline derivatives aiming to explore their antimicrobial, analgesic, and anti-inflammatory properties. It was found that certain derivatives demonstrated promising activity against microbes and were effective in managing pain and inflammation. This indicates the compound's potential as a scaffold for developing therapeutic agents targeting these conditions (Dash et al., 2017).
Antimicrobial and Anti-inflammatory Potential
Further research into similar quinazoline derivatives has demonstrated their potential as COX-1/COX-2 inhibitors, showcasing notable analgesic and anti-inflammatory activities. Some compounds in this category have been highlighted for their high inhibitory activity on COX-2 selectivity, offering a pathway for developing new therapeutic agents in this domain (Abu‐Hashem et al., 2020).
Antitumor Properties
The quinazoline moiety is a common structural feature in many natural alkaloids and is often associated with a wide range of biological activities. Research into other derivatives, such as 4-chloro-7-methoxy-6-pivalamidoquinazoline, has indicated that these compounds can be modified with active moieties that may exhibit antitumor activities. This versatility in functionalization opens up possibilities for developing novel antitumor agents (Sha Yao-wu, 2008).
Role in Inhibiting Specific Enzymes
The compound and its derivatives have also been studied for their ability to inhibit specific enzymes like cyclic GMP phosphodiesterase (cGMP-PDE) from porcine aorta. Research has shown that certain substitutions on quinazoline derivatives are critical for this inhibitory activity, indicating potential applications in managing conditions related to the dysregulation of this enzyme (Takase et al., 1994).
Structural and Synthetic Studies
Additionally, the compound's derivatives have been a subject of structural and synthetic studies, aiming to explore new synthetic routes and understand the structure-activity relationships better. These studies contribute to a deeper understanding of the compound's chemistry and potential modifications to enhance its biological activity (Gupta & Chaudhary, 2012).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
7-chloro-N-(2-methoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12ClN3O3S2/c1-25-13-5-3-2-4-11(13)20-17(24)14-15-21-16(23)10-8-9(19)6-7-12(10)22(15)18(26)27-14/h2-8H,1H3,(H,20,24)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDFOTGGULADMHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=C3NC(=O)C4=C(N3C(=S)S2)C=CC(=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.